Cas no 1261846-94-9 (5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile
• CAS No: 1261846-94-9
• MF: C₁₃H₄ClF₅N₂
• MW: 318.629279136658
• CID: 4913432
• Update Time: 2025-06-08

5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H4ClF5N2/c14-5-3-6(7(1-2-20)21-4-5)8-9(15)11(17)13(19)12(18)10(8)16/h3-4H,1H2
• InChI Key： XBHGEUHCHXJTDW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile

Introduction to 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile (CAS No. 1261846-94-9)

5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1261846-94-9, is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a perfluorophenyl group. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The significance of 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile lies in its versatility as a building block in organic synthesis. The presence of both chloro and perfluorophenyl substituents provides multiple reactive sites, enabling chemists to explore diverse synthetic pathways. This compound has been increasingly utilized in the development of novel pharmaceuticals, where its structural motifs can enhance binding affinity and metabolic stability. Additionally, its applications extend to the realm of materials science, particularly in the design of liquid crystals and organic semiconductors due to its ability to impart specific electronic properties.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds like 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile. The perfluorophenyl group, in particular, is known for its ability to improve the lipophilicity and bioavailability of drug candidates. This has led to several innovative studies exploring its role in medicinal chemistry. For instance, researchers have demonstrated its utility in creating potent inhibitors of enzymes involved in cancer metabolism. The chloro substituent further enhances reactivity, allowing for facile functionalization through nucleophilic aromatic substitution or cross-coupling reactions.

The synthesis of 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include the chlorination of pre-existing pyridine derivatives followed by coupling with perfluorophenyl precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the perfluorophenyl moiety with high precision. These synthetic strategies highlight the compound's importance as a synthetic intermediate and underscore the expertise required to produce it on an industrial scale.

The applications of this compound are not limited to pharmaceuticals; they also extend to agrochemicals and specialty chemicals. In agrochemical research, for example, derivatives of 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile have been investigated for their potential as herbicides or fungicides. The perfluorophenyl group's stability under various environmental conditions makes it an attractive feature for such applications. Furthermore, the compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and material science.

In the context of material science, 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile has been explored for its role in developing organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of both electron-withdrawing and electron-donating groups in its structure allows it to act as an effective dopant or host material in these systems. Recent studies have shown that incorporating this compound into OLED architectures can significantly enhance device performance, including improved efficiency and longer operational lifetimes. This underscores its potential as a key component in next-generation display technologies.

The safety profile of 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile is another critical aspect that merits discussion. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate handling procedures must be followed during synthesis and application due to its reactivity. Standard laboratory practices such as using personal protective equipment (PPE), working under inert atmospheres when necessary, and ensuring proper ventilation are essential to mitigate any potential risks associated with its use.

In conclusion, 5-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile (CAS No. 1261846-94-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its position as a cornerstone of modern chemical innovation.